Cas no 1805064-75-8 (2-(2-Fluoro-3-iodopyridin-6-yl)-2-hydroxyacetic acid)

• Product Name: 2-(2-Fluoro-3-iodopyridin-6-yl)-2-hydroxyacetic acid
• CAS No: 1805064-75-8
• MF: C₇H₅FINO₃
• MW: 297.022377729416
• CID: 4905856
• Update Time: 2025-06-13

2-(2-Fluoro-3-iodopyridin-6-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-3-iodopyridin-6-yl)-2-hydroxyacetic acid

• Inchi： 1S/C7H5FINO3/c8-6-3(9)1-2-4(10-6)5(11)7(12)13/h1-2,5,11H,(H,12,13)
• InChI Key： WQLUKTCVPWOICQ-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C=C1)C(C(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• XLogP3: 0.9
• Topological Polar Surface Area: 70.4

Additional information on 2-(2-Fluoro-3-iodopyridin-6-yl)-2-hydroxyacetic acid

Recent Advances in the Study of 2-(2-Fluoro-3-iodopyridin-6-yl)-2-hydroxyacetic acid (CAS: 1805064-75-8)

In recent years, the compound 2-(2-Fluoro-3-iodopyridin-6-yl)-2-hydroxyacetic acid (CAS: 1805064-75-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and functional groups, has shown promising potential in various therapeutic applications. The presence of fluorine and iodine atoms in its structure enhances its reactivity and binding affinity, making it a valuable scaffold for drug development.

Recent studies have focused on the synthesis and optimization of 2-(2-Fluoro-3-iodopyridin-6-yl)-2-hydroxyacetic acid to improve its pharmacokinetic properties and therapeutic efficacy. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to achieve high yields and purity. These efforts have been complemented by computational modeling studies to predict the compound's interactions with biological targets, such as enzymes and receptors involved in inflammatory and oncogenic pathways.

One of the key findings from these studies is the compound's ability to modulate specific signaling pathways, particularly those related to kinase inhibition. Preliminary in vitro and in vivo experiments have demonstrated its efficacy in reducing inflammation and inhibiting tumor growth, suggesting its potential as a lead compound for the development of novel anti-inflammatory and anti-cancer agents. Furthermore, its unique chemical structure allows for further derivatization, enabling the exploration of a broader range of biological activities.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing potential off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(2-Fluoro-3-iodopyridin-6-yl)-2-hydroxyacetic acid represents a promising candidate for drug development, with its versatile chemical structure and broad therapeutic potential. Continued research and innovation in this area are likely to yield significant advancements in the treatment of various diseases, underscoring the importance of this compound in the field of chemical biology and medicine.